Cas no 2248270-16-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate
• CAS No: 2248270-16-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6396609
• PubChem ID: 165719209
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate
• 2248270-16-6
• EN300-6514068

• Inchi： 1S/C16H15NO4/c18-14(10-11-6-2-1-3-7-11)21-17-15(19)12-8-4-5-9-13(12)16(17)20/h1-2,4-5,8-9,11H,3,6-7,10H2
• InChI Key： KBQUTNDNLMAWSQ-UHFFFAOYSA-N
• SMILES： O(C(CC1CC=CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate (CAS No. 2248270-16-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate, identified by its CAS number 2248270-16-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dioxo group and an isoindol core structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclohex-3-en moiety further enhances its structural complexity and functionality, making it a valuable scaffold for medicinal chemists exploring innovative drug design strategies.

The isoindol system is a privileged scaffold in medicinal chemistry, known for its ability to mimic bioactive natural products and exhibit diverse pharmacological properties. In particular, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding. The introduction of a cyclohexenyl side chain in this compound not only imparts unique steric and electronic properties but also opens up possibilities for modulating its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-yl)acetate can engage in hydrogen bonding interactions with key residues in protein active sites, while the cyclohexenyl moiety provides hydrophobic anchoring. These insights have guided the optimization of analogs to enhance potency and selectivity.

In the realm of drug discovery, the synthesis of this compound has been facilitated by modern organic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations. The synthesis route involves the strategic construction of the isoindol core followed by functionalization at the 2-position with the cyclohexenyl ester group. This approach has been refined to achieve high yields and purity, ensuring suitability for preclinical studies.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclohex-3-en-1-y)acetate is its potential as a building block for more complex molecules. By leveraging its structural features, medicinal chemists can design derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the ester position could yield prodrugs or enhance metabolic stability, while variations around the isoindol ring could improve binding affinity to target proteins.

The compound's relevance is further underscored by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) techniques have been employed to assess its activity against a panel of enzymes and receptors relevant to diseases such as cancer and inflammatory disorders. Preliminary results indicate promising interactions with targets involved in cell proliferation and apoptosis pathways.

The stereochemistry of the cyclohexenyl group presents an additional layer of complexity that can be exploited to fine-tune pharmacological outcomes. Configurations ranging from trans to cis can significantly influence bioavailability and metabolic fate. Stereocontrolled syntheses have been developed to access enantiomerically pure forms of this compound, allowing for detailed investigation into enantioselective pharmacology.

Future directions in research may explore derivatization strategies that introduce additional functional groups or heterocycles into the isoindol core. Such modifications could lead to novel scaffolds with enhanced pharmacological profiles. Additionally, bioconjugation techniques may be employed to link this compound with targeting ligands for applications in targeted drug delivery systems.

The growing interest in heterocyclic chemistry underscores the importance of compounds like 1,3-dioxo-2,3-dihydro-1H-isoi-nodol, which serve as versatile platforms for innovation. As synthetic methodologies continue to evolve, access to increasingly complex derivatives will become more efficient, accelerating the discovery pipeline for new therapeutics.

In conclusion,1,3-dioxo -2 , 3 -dihydro - 1 H - isoind ol - 2 - yl 2 - ( cyc lohex - 3 - en - 1 - yl ) acetate ( CAS No . 2248270 -16 -6 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with its synthetic accessibility , make it an attractive scaffold for developing next-generation drugs . Ongoing studies aim to elucidate its full potential , paving the way for new treatments targeting various diseases .